N-(benzo[d][1,3]dioxol-5-yl)-2-(3-(2-chlorobenzyl)-8-fluoro-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[3-[(2-chlorophenyl)methyl]-8-fluoro-4-oxopyrimido[5,4-b]indol-5-yl]acetamide
• InChI: InChI=1S/C26H18ClFN4O4/c27-19-4-2-1-3-15(19)11-31-13-29-24-18-9-16(28)5-7-20(18)32(25(24)26(31)34)12-23(33)30-17-6-8-21-22(10-17)36-14-35-21/h1-10,13H,11-12,14H2,(H,30,33)
• InChI Key: PSIWFPROWAEODJ-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)CN3C4=C(C=C(C=C4)F)C5=C3C(=O)N(C=N5)CC6=CC=CC=C6Cl
• Molecular Formula: C26H18ClFN4O4
• Molecular Weight: 504.9 g/mol

Description

N-(benzo[d][1,3]dioxol-5-yl)-2-(3-(2-chlorobenzyl)-8-fluoro-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C26H18ClFN4O4 and its molecular weight is 504.9. The purity is usually 95%.
BenchChem offers high-quality N-(benzo[d][1,3]dioxol-5-yl)-2-(3-(2-chlorobenzyl)-8-fluoro-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(benzo[d][1,3]dioxol-5-yl)-2-(3-(2-chlorobenzyl)-8-fluoro-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structure-Activity Relationships

N-(6-(6-Chloro-5-(4-fluorophenylsulfonamido)pyridin-3-yl)benzo[d]thiazol-2-yl)acetamide (1) is a potent inhibitor of PI3Kα and mTOR in vitro and in vivo. Various 6,5-heterocyclic analogues were examined to reduce metabolic deacetylation, with imidazopyridazine 10 showing similar potency and efficacy while minimizing deacetylated metabolites in hepatocytes (Stec et al., 2011).

Anticonvulsant Evaluation

A series of N-(substituted benzothiazole-2-yl)-2-(2,3-dioxoindolin-1-yl)acetamide compounds were designed, synthesized, and evaluated for anticonvulsant activities. Compound N-(5-chlorobenzo[d]thiazol-2-yl)-2-(2,3-dioxoindolin-1-yl)acetamide showed significant anticonvulsant activity against maximal electroshock test (MES) and subcutaneous pentylenetetrazole (scPTZ) screens, emerging as a highly effective compound (Nath et al., 2021).

Anti-inflammatory Drug Design

The new indole acetamide derivative N-(2-(2-(4-Chlorophenoxy)acetamido)phenyl)-2-carboxamide-1H-indole has been synthesized and characterized with confirmed anti-inflammatory activity through in silico modeling, targeting the cyclooxygenase COX-1 and COX-2 domains. Geometry optimization and vibrational analysis were performed to investigate stability and intermolecular interactions (Al-Ostoot et al., 2020).

Ligand Protein Interactions

Study on bioactive benzothiazolinone acetamide analogs, including spectroscopic, quantum mechanical studies, and ligand protein interactions, revealed their potential as photosensitizers in dye-sensitized solar cells (DSSCs) due to good light harvesting efficiency (LHE) and free energy of electron injection. Molecular docking indicated compound MFBA had the best binding affinity with Cyclooxygenase 1 (COX1) (Mary et al., 2020).